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Compound Focus: Prazepam-D5

CAS No.: 152477-89-9

Cat. No.: S1779668

Prazepam-D5: Internal Standard for Analysis

Prazepam-D5 is a deuterated analog of prazepam, which is a benzodiazepine used to treat anxiety disorders
[1] [2]. In analytical chemistry, deuterated compounds like Prazepam-D5 are primarily used as internal
standards in mass spectrometry-based methods. Their key function is to improve the accuracy and precision

of quantitative analysis by accounting for variations during sample preparation and instrument analysis [3].

Commercial solutions of Prazepam-D5 are available, typically at concentrations such as 100 pg/mL or 0.1

mg/mL in methanol [3].

Analytical Method for Prazepam and Metabolites

The table below summarizes a validated LC/ESI-MS method for quantifying prazepam and its main
metabolites in human plasma, which used diazepam as the internal standard [4]. This illustrates the type of
method Prazepam-D5 would be suited for, though you would need to adapt it by substituting Prazepam-D5

as the internal standard and re-validate for your specific context.
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Method Aspect

Description

Analytical Technique

Analytes

Internal Standard

Biological Matrix

Sample Pretreatment

Chromatographic Column

Linear Range

Limit of Quantification

(LOQ)
Intra-Assay Precision (CV)
Inter-Assay Precision (CV)

Accuracy (Relative Error)

Liquid Chromatography/Electrospray lonization Mass Spectrometry
(LC/ESI-MS) [4]

Prazepam, Nordiazepam, Oxazepam [4]

Diazepam (in the published method) [4]

Human plasma [4]

Solid-phase extraction using Oasis HLB cartridges [4]

Reversed-phase XTerra MS C18 (150 x 3.0 mm, 5 ym) [4]

5.0 - 1000 ng/mL for all analytes [4]

5 ng/mL for all analytes [4]

< 9.1% [4]
< 6.0% [4]

<4.6% [4]

The general workflow of this analytical method is as follows:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1779668#prazepam-d5-

method-validation-recovery-precision]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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